![molecular formula C8H12N2O B2946123 2-[(Oxolan-3-yl)methyl]-1H-imidazole CAS No. 1989659-82-6](/img/structure/B2946123.png)
2-[(Oxolan-3-yl)methyl]-1H-imidazole
Overview
Description
2-[(Oxolan-3-yl)methyl]-1H-imidazole, also known as Oxymetazoline, is a chemical compound used in scientific research for its vasoconstrictive properties. It is a derivative of imidazoline and is commonly used in the field of pharmacology and biochemistry.
Mechanism of Action
2-[(Oxolan-3-yl)methyl]-1H-imidazolee acts as a selective alpha-1 adrenergic receptor agonist, which results in vasoconstriction of blood vessels. It also has some affinity for alpha-2 and imidazoline receptors. The vasoconstrictive effect of 2-[(Oxolan-3-yl)methyl]-1H-imidazolee is due to its ability to activate the alpha-1 adrenergic receptors on smooth muscle cells in blood vessels, leading to constriction of the vessels.
Biochemical and Physiological Effects:
2-[(Oxolan-3-yl)methyl]-1H-imidazolee has several biochemical and physiological effects. It causes vasoconstriction of blood vessels, which increases blood pressure and reduces blood flow to certain areas of the body. It also has some effects on the central nervous system, including the stimulation of the sympathetic nervous system and the release of neurotransmitters such as norepinephrine.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(Oxolan-3-yl)methyl]-1H-imidazolee in lab experiments is its vasoconstrictive properties, which can be useful in studying the effects of vasoconstriction on the cardiovascular system. However, one limitation of using 2-[(Oxolan-3-yl)methyl]-1H-imidazolee is that it may have some non-specific effects on other receptors, which can complicate the interpretation of results.
Future Directions
There are several future directions for research involving 2-[(Oxolan-3-yl)methyl]-1H-imidazolee. One area of interest is the development of new drugs that target imidazoline receptors, which could have potential therapeutic applications in the treatment of various diseases. Another area of interest is the investigation of the effects of 2-[(Oxolan-3-yl)methyl]-1H-imidazolee on other physiological processes, such as inflammation and pain. Additionally, further research is needed to better understand the mechanism of action of 2-[(Oxolan-3-yl)methyl]-1H-imidazolee and its effects on different receptor subtypes.
Synthesis Methods
The synthesis of 2-[(Oxolan-3-yl)methyl]-1H-imidazolee involves the reaction of 2-(3-aminopropyl) imidazole with 3-chloro-1,2-propanediol in the presence of a base. The reaction results in the formation of the desired compound, which can then be purified and used for further research.
Scientific Research Applications
2-[(Oxolan-3-yl)methyl]-1H-imidazolee has been extensively used in scientific research for its vasoconstrictive properties. It is commonly used to study the effects of vasoconstriction on the cardiovascular system and to investigate the role of imidazoline receptors in various physiological processes.
properties
IUPAC Name |
2-(oxolan-3-ylmethyl)-1H-imidazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-4-11-6-7(1)5-8-9-2-3-10-8/h2-3,7H,1,4-6H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKUTWKZUIQEICL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CC2=NC=CN2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Oxolan-3-yl)methyl]-1H-imidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Quinoxalin-2-yl(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone](/img/structure/B2946044.png)
![methyl [(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)oxy]acetate](/img/structure/B2946049.png)
![1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3,3-dimethylbutan-1-one](/img/structure/B2946051.png)
![2-[4-(Trifluoromethyl)piperidine-1-carbonyl]pyridine](/img/structure/B2946052.png)
![3-chloro-2-(4-chlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazole](/img/structure/B2946053.png)
![1-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B2946063.png)